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Compound of Interest

Compound Name:
Methyl 4-(dimethylamino)-2-

hydroxybenzoate

CAS No.: 27559-59-7

Cat. No.: B1321184

Get Quote

Executive Summary & Mechanism of Action
Methyl 4-(dimethylamino)-2-hydroxybenzoate is a dual-mechanism fluorophore.[1] It

combines the solvatochromic properties of a push-pull system (dimethylamino donor + ester

acceptor) with the photophysical stability of an ESIPT core.

The ESIPT Advantage
Standard commercial dyes like Prodan or Fluorescein emit from the same tautomeric form they

absorb in, leading to small Stokes shifts (typically 20–50 nm). This results in self-quenching

and inner-filter effects at high concentrations.[1]

In contrast, MDHS undergoes a structural transformation in the excited state:

Excitation: The ground-state Enol (E) form absorbs a photon.[1]
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Proton Transfer: The acidity of the hydroxyl group increases, and the basicity of the carbonyl

oxygen increases. A proton transfers ultrafast (<100 fs) across the intramolecular hydrogen

bond.[1]

Emission: The molecule relaxes from the Keto (K)* excited state, emitting a photon at a

significantly longer wavelength (Red-shifted).[1]

Reset: The molecule returns to the Ground Keto (K) state and instantly back-transfers the

proton to the Enol (E) form.

Diagram: ESIPT Photophysical Cycle
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Caption: The four-level photophysical cycle of MDHS. Energy is absorbed by the Enol form but

emitted by the Keto form, generating a massive Stokes shift.

Performance Comparison: MDHS vs. Commercial
Standards
The following analysis compares MDHS against Prodan (standard for polarity sensing) and Nile

Red (standard for lipid staining).

Comparative Data Table
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Feature
MDHS (This

Product)

Prodan

(Commercial Std)
Nile Red

(Commercial Std)

Primary Mechanism ESIPT + ICT
ICT (Intramolecular

Charge Transfer)
TICT (Twisted ICT)

Stokes Shift
Massive (~80–120

nm)

Moderate (~40–60

nm)
Moderate (~40 nm)

Self-Quenching
Negligible (due to

large shift)

High (requires low

conc.)[1]
Moderate

Solvent Sensitivity
Dual-Emission

(Enol/Keto ratio)
Shift in λ_max only Shift in λ_max only

H-Bond Sensitivity
Extreme (Disrupts

ESIPT)
Moderate Low

Photostability
High (Rapid proton

return)

Moderate (Bleaches

over time)

Low (Bleaches in

polar solvents)

Excitation Range
UV to Blue (~340–380

nm)
UV (~360 nm) Green (~530 nm)

Critical Analysis
Signal-to-Noise Ratio: MDHS offers superior signal-to-noise in dense labeling applications.[1]

Because the emission (orange/red) is spectrally separated from the absorption (UV/blue) by

over 100 nm, there is zero re-absorption of the emitted light.[2] Prodan signals often overlap

with their own absorption tail.[1]

Ratiometric Sensing: MDHS is a "self-calibrating" probe.[1] In non-polar environments (e.g.,

lipid core), ESIPT is efficient (strong Keto emission). In polar/protic solvents (e.g., water),

hydrogen bonding with the solvent blocks the intramolecular transfer, forcing emission from

the Enol form (blue).

Result: You can measure the Blue/Orange ratio to determine local polarity, independent of

dye concentration. Prodan only offers an intensity/wavelength shift, which is concentration-

dependent.[1]
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Experimental Protocols
Protocol A: Synthesis of Methyl 4-(dimethylamino)-2-
hydroxybenzoate
Note: This protocol assumes starting from the commercially available 4-aminosalicylic acid.[1]

Reagents:

4-Aminosalicylic acid (PAS)[1]

Methanol (Anhydrous)[1]

Sulfuric Acid (H₂SO₄, conc.)[1]

Methyl Iodide (CH₃I) or Dimethyl Sulfate[1]

Potassium Carbonate (K₂CO₃)[1]

Workflow Diagram:

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1321184/docs?utm_src=pdf-body#technical-guide-methyl-4-dimethylamino-2-hydroxybenzoate-mdhs-performance-assessment-1
https://www.benchchem.com/product/b1321184/docs?utm_src=pdf-body#technical-guide-methyl-4-dimethylamino-2-hydroxybenzoate-mdhs-performance-assessment-1
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Dimethylamino_salicylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Dimethylamino_salicylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Dimethylamino_salicylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Dimethylamino_salicylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Dimethylamino_salicylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Dimethylamino_salicylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321184?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Esterification
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Final Product:
Methyl 4-(dimethylamino)-2-hydroxybenzoate
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Caption: Step-by-step synthetic route converting 4-aminosalicylic acid to the target MDHS

fluorophore.

Detailed Steps:

Esterification: Dissolve 10g of 4-aminosalicylic acid in 100mL anhydrous methanol. Add 2mL

conc. H₂SO₄ dropwise.[1] Reflux for 12 hours.

Workup: Evaporate methanol. Neutralize residue with sat.[1][3] NaHCO₃. Extract with Ethyl

Acetate (3x).[1] Dry over MgSO₄ and concentrate to yield Methyl 4-aminosalicylate.[1]

Methylation: Dissolve the intermediate in acetone. Add 2.5 equivalents of Methyl Iodide and

3 equivalents of K₂CO₃. Reflux for 6 hours (monitor via TLC).
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Purification: The dimethylated product is less polar.[1] Purify via silica gel chromatography

(10% EtOAc in Hexanes) to obtain pale yellow crystals.

Protocol B: Ratiometric Lipophilicity Assay
Objective: Determine the polarity of unknown liposomes or solvent mixtures.

Preparation: Prepare a 1 mM stock solution of MDHS in DMSO.

Staining: Add MDHS to the sample (final conc. 5 µM).[1] Incubate for 10 mins at RT.

Measurement:

Excitation: 350 nm.[1]

Emission Scan: 400 nm – 650 nm.[1]

Analysis:

Peak 1 (Enol, ~450 nm): Indicates Polar/H-bonding environment.[1]

Peak 2 (Keto, ~550+ nm): Indicates Hydrophobic/Protected environment.[1]

Calculation: Polarity Index = Intensity(Enol) / Intensity(Keto).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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